N-(3-acetylphenyl)-3-methylsulfanylbenzamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of an appropriate amine with an acyl chloride or anhydride to form the amide linkage . The methylsulfanyl group could potentially be introduced through a substitution reaction .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, including nucleophilic acyl substitution at the amide group, electrophilic aromatic substitution on the benzene ring, or reactions at the sulfur atom of the methylsulfanyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar amide group could influence its solubility in different solvents .Scientific Research Applications
Research Applications of Structurally Similar Compounds
Chemical Synthesis and Organic Transformations
Compounds with complex structures like N-(3-acetylphenyl)-3-methylsulfanylbenzamide are often subjects of synthetic organic chemistry research. Studies focused on the synthesis, characterization, and modification of such molecules contribute to the development of new synthetic methodologies and the understanding of reaction mechanisms. For instance, research on reactions of ortho-manganated aryl-ketones, aldehydes, and amides with alkynes demonstrates new synthesis pathways for inden-1-ols and indenones, highlighting the potential for creating novel compounds with unique properties (Robinson et al., 1989).
Antimicrobial and Pharmacological Studies
Derivatives of benzamide and related scaffolds are frequently investigated for their biological activities. The synthesis and characterization of sulfanilamide derivatives, including their antimicrobial properties, are examples of how modifications to the benzamide structure can influence biological activity. Such studies lay the groundwork for the development of new drugs and therapeutic agents (Lahtinen et al., 2014).
Catalysis and Material Science
Compounds similar to N-(3-acetylphenyl)-3-methylsulfanylbenzamide may also find applications in catalysis and materials science. For example, the development of new catalysts for ethene oligomerization demonstrates the utility of organometallic compounds in industrial chemistry and polymer production (Brussee et al., 2000).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(3-acetylphenyl)-3-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2S/c1-11(18)12-5-3-7-14(9-12)17-16(19)13-6-4-8-15(10-13)20-2/h3-10H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAJLFHGAKLYMDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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